molecular formula C11H18O3 B8447082 1-Methyl-2-oxocycloheptaneacetic acid methyl ester

1-Methyl-2-oxocycloheptaneacetic acid methyl ester

Cat. No.: B8447082
M. Wt: 198.26 g/mol
InChI Key: LWYBAKGIRFNUER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-2-oxocycloheptaneacetic acid methyl ester is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H18O3

Molecular Weight

198.26 g/mol

IUPAC Name

methyl 2-(1-methyl-2-oxocycloheptyl)acetate

InChI

InChI=1S/C11H18O3/c1-11(8-10(13)14-2)7-5-3-4-6-9(11)12/h3-8H2,1-2H3

InChI Key

LWYBAKGIRFNUER-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCCCC1=O)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-methyl-2-oxocycloheptaneacetic acid (3.0 g, 0.0163 mole, obtained as described above), anhydrous potassium carbonate (2.76 g, 0.020 mole) and methyl iodide (8 ml) in acetone (50 ml) is stirred and heated to reflux for 2 hrs. Methyl iodide (3ml) is added and heating to reflux is continued for another 3 hrs. The solvent is evaporated, the residue taken up in water (50 ml), saturated with sodium chloride, and extracted with ether. The combined ether extracts are washed with saturated sodium chloride solution, dried over magnesium sulfate and evaporated to yield 1-methyl-2-oxocycloheptaneacetic acid methyl ester as an oil, νmaxCHCl3 1730, 1700 cm-1, nmr (CDCl3) δ1.2 (s), 3.67 (s).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.76 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two

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